Cas no 1565405-38-0 (3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo-)

• Product Name: 3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo-
• CAS No: 1565405-38-0
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 5283341
• Update Time: 2025-10-29

3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo-

• Inchi： 1S/C7H10BrNOS/c8-6-4-11-3-5(6)7(10)1-2-9/h3-4,7,10H,1-2,9H2
• InChI Key： SMXIDFLNFACBIP-UHFFFAOYSA-N
• SMILES： C(C1=CSC=C1Br)(O)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo-

Comprehensive Overview of 3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo- (CAS No. 1565405-38-0)

3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo- (CAS No. 1565405-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative is characterized by its unique molecular structure, combining a thiophene ring with an aminoethyl side chain and a bromo substituent. Its versatility makes it valuable for applications ranging from drug discovery to advanced material synthesis.

In recent years, the demand for heterocyclic compounds like 3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo- has surged due to their role in developing small-molecule therapeutics and functional materials. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted drugs, aligning with current trends in precision medicine. The compound's bromo group also facilitates cross-coupling reactions, making it useful in polymer chemistry and OLED material design.

The synthesis of 3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo- typically involves multi-step organic reactions, including bromination and amine functionalization. Its CAS No. 1565405-38-0 serves as a critical identifier for regulatory compliance and literature searches. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is essential for high-throughput screening in drug development.

From an industrial perspective, this compound addresses growing needs in bioconjugation and proteomics. Its aminoethyl moiety enables covalent bonding with biomolecules, while the thiophene core contributes to electron transport properties. These features resonate with emerging topics like theranostics and bioelectronic interfaces, frequently searched in academic databases.

Environmental and safety profiles of 3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo- comply with standard laboratory protocols. While not classified as hazardous under normal conditions, proper handling procedures are recommended. The compound's stability under inert atmospheres makes it suitable for long-term storage, a practical consideration for research facilities and contract manufacturing organizations (CMOs).

Future research directions may explore its utility in catalysis or as a precursor for metal-organic frameworks (MOFs). The integration of AI-driven molecular design tools could further optimize its applications, reflecting the intersection of computational chemistry and experimental synthesis. As the scientific community prioritizes green chemistry principles, solvent-free modifications of this compound may gain traction.

In summary, 3-Thiophenemethanol, α-(2-aminoethyl)-4-bromo- (CAS No. 1565405-38-0) represents a multifaceted compound with expanding relevance across interdisciplinary fields. Its structural features and functional groups position it as a key player in next-generation pharmaceutical intermediates and smart materials, answering contemporary research challenges highlighted in scientific literature and patent filings.